Cas no 1876390-44-1 (2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic acid)

• Product Name: 2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic acid
• CAS No: 1876390-44-1
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 5744701
• PubChem ID: 131065819
• Update Time: 2025-10-31

2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138778
• 1876390-44-1
• 2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic acid
• 2-Fluoro-2-(1,5-naphthyridin-4-yl)aceticacid
• 1,5-Naphthyridine-4-acetic acid, α-fluoro-

• Inchi： 1S/C10H7FN2O2/c11-8(10(14)15)6-3-5-12-7-2-1-4-13-9(6)7/h1-5,8H,(H,14,15)
• InChI Key： AKVVMDJJAAGOAU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=CC=NC2=CC=CN=C12

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 418.9±40.0 °C(Predicted)
• pka: 0.50±0.30(Predicted)

Additional information on 2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic acid

2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic Acid: A Comprehensive Overview

The compound 2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic acid, also known by its CAS number 1876390-44-1, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecule consists of a fluoro-substituted acetic acid moiety attached to a 1,5-naphthyridine ring, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug development, as fluorine substitution can significantly influence the physicochemical properties of a molecule. In the case of 2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic acid, the fluorine atom at position 2 of the acetic acid group plays a crucial role in modulating the molecule's stability, solubility, and bioavailability. This makes it an attractive candidate for various therapeutic applications.

The 1,5-naphthyridine ring system is another key feature of this compound. Naphthyridines are heterocyclic aromatic compounds that are known for their versatility in medicinal chemistry. The presence of this ring in 2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic acid not only enhances its structural rigidity but also provides multiple sites for potential interactions with biological targets. Recent research has explored the role of naphthyridine derivatives in inhibiting various enzymes and receptors, making them valuable leads in drug design.

In terms of synthesis, 2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to ensure high yields and purity. The synthesis process often involves the use of advanced catalysts and reaction conditions to achieve the desired product efficiently.

The biological activity of 2-Fluoro-2-(1,5-naphthyridin-4-yl)acetic acid has been extensively studied. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, this compound has shown selectivity towards certain kinases, suggesting its potential role in cancer therapy.

In conclusion, 2-Fluoro-2-(1,5-naphthyridin-4-yli)acetic acid, with its unique structure and promising biological properties, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its continued study will undoubtedly shed light on new opportunities for drug development.